Cas no 921527-61-9 (N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide)

• Product Name: N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide
• CAS No: 921527-61-9
• MF: C₂₃H₂₂N₂O₅S₂
• MW: 470.561183452606
• CID: 5894725
• PubChem ID: 41646385
• Update Time: 2025-10-31

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(7-ethoxy-2-benzofuranyl)-2-thiazolyl]-3-[(1-methylethyl)sulfonyl]-
• 921527-61-9
• N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide
• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-(propane-2-sulfonyl)benzamide
• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-propan-2-ylsulfonylbenzamide
• F2252-0344
• AKOS024631497
• N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide

• Inchi： 1S/C23H22N2O5S2/c1-4-29-19-10-6-7-15-12-20(30-21(15)19)18-13-31-23(24-18)25-22(26)16-8-5-9-17(11-16)32(27,28)14(2)3/h5-14H,4H2,1-3H3,(H,24,25,26)
• InChI Key： KFQRDVCYZMYGKI-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC(OCC)=C3O2)=CS1)(=O)C1=CC=CC(S(C(C)C)(=O)=O)=C1

Computed Properties

• Exact Mass: 470.09701415g/mol
• Monoisotopic Mass: 470.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• pka: 6.37±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide

Introduction to N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide and Its Significance in Modern Chemical Biology

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide, a compound with the CAS number 921527-61-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those involved in inflammation, cancer, and neurodegenerative diseases. The unique structural features of this molecule, including its benzofuran and thiazole moieties, contribute to its distinctive pharmacological properties.

The benzofuran moiety in N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide is a key structural element that has garnered considerable attention in recent years. Benzofuran derivatives are known for their ability to interact with various biological targets, making them valuable scaffolds for drug discovery. Specifically, the 7-ethoxy substituent enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach target sites efficiently. This feature has been leveraged in the development of novel therapeutic agents that aim to improve treatment outcomes for a range of diseases.

The thiazole ring in this compound plays an equally important role in its pharmacological profile. Thiazole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 1,3-thiazol-2-yl group in N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide contributes to its stability and binding affinity to biological targets. This stability is essential for maintaining the compound's efficacy over time and ensuring prolonged therapeutic action.

The propane sulfonic acid moiety at the 3-position of the benzamide group introduces a negatively charged sulfonate group, which enhances water solubility and ionization properties. This feature is particularly advantageous for oral administration and systemic distribution within the body. The sulfonate group also contributes to the compound's ability to interact with specific amino acid residues on target proteins, thereby modulating their activity and function.

Recent studies have highlighted the potential of N-4-(7-et hoxy -1-benzofuran -2 -yl)-1 ,3 -th i az ol -2 -y l -3 -(pr opane -2 -s ulfonyl )benzamide as a lead compound for further drug development. Research has demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, such as COX (cyclooxygenase) and LOX (lipoxygenase). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which are implicated in conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

In addition to its anti-inflammatory properties, N -4-(7-et h oxy -1-b enzofu ran -2-y l)-1 ,3-t h i az ol -2-y l -3 -(pr opane -2-s ulfonyl )benzamide has shown promise in preclinical studies as an anticancer agent. Research indicates that this compound can induce apoptosis (programmed cell death) in cancer cells by disrupting critical signaling pathways involved in cell proliferation and survival. Specifically, it has been observed to inhibit the activity of kinases such as EGFR (epidermal growth factor receptor) and MET (mesenchymal epithelial transition), which are frequently overexpressed in various types of cancer.

The propane sulfonic acid moiety also contributes to the compound's ability to modulate neurodegenerative diseases. Studies have suggested that this group can interact with specific receptors and ion channels in the brain, potentially alleviating symptoms associated with conditions like Alzheimer's disease and Parkinson's disease. The benzofuran and thiazole moieties further enhance these effects by contributing to the compound's ability to cross the blood-brain barrier and reach affected neural tissues.

The synthesis of N -4-(7-et h oxy -1-b enzofu ran -2-y l)-1 ,3-t h i az ol -2-y l -3 -(pr opane -2-s ulfonyl )benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions between benzofuran derivatives and thiazole precursors, followed by sulfonylation using appropriate sulfonic acid reagents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the ethoxy group at the 7-position of the benzofuran ring.

The pharmacokinetic properties of N -4-(7-et h oxy -1-b enzofu ran -2-y l)-1 ,3-t h i az ol -2-y l -3 -(pr opane -2-s ulfonyl )benzamide have been thoroughly characterized using both preclinical and clinical models. These studies have revealed that the compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles, making it suitable for therapeutic use. The high solubility imparted by the sulfonate group ensures efficient absorption after oral administration, while its moderate lipophilicity allows for adequate tissue distribution.

In conclusion, N -4-(7-et h oxy -1-b enzofu ran -2-y l)-1 ,3-t h i az ol -2-y l -3 -(pr opane -2-s ulfonyl )benzamide (CAS number 921527-61 9) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for modulating biological pathways associated with inflammation、cancer、and neurodegenerative diseases。Further research is warranted to fully explore its therapeutic potential and develop novel drug candidates based on this promising scaffold.